4-methoxy-N-(4-pyridinylmethyl)benzamide

• IUPAC Name: 4-methoxy-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C14H14N2O2/c1-18-13-4-2-12(3-5-13)14(17)16-10-11-6-8-15-9-7-11/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: PLTMSQOTVPPEEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID50354702
• Molecular Weight: 242.27 g/mol
• CAS RN: 63824-99-7

Description

4-methoxy-N-(4-pyridinylmethyl)benzamide, also known as MPBA, is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. MPBA is widely used in scientific research due to its ability to selectively bind to certain receptors in the central nervous system.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(4-pyridinylmethyl)benzamide involves its selective binding to the dopamine D3 receptor. This receptor is a G protein-coupled receptor that is primarily located in the mesolimbic pathway of the brain. By binding to this receptor, 4-methoxy-N-(4-pyridinylmethyl)benzamide can modulate the activity of dopamine neurons and affect the release of dopamine in the brain.
Biochemical and Physiological Effects:
4-methoxy-N-(4-pyridinylmethyl)benzamide has been shown to have a number of biochemical and physiological effects. It can increase the release of dopamine in the brain, which can lead to an increase in reward and motivation. 4-methoxy-N-(4-pyridinylmethyl)benzamide has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-(4-pyridinylmethyl)benzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to study the function of this receptor specifically, without interfering with other receptors in the brain. However, one limitation of using 4-methoxy-N-(4-pyridinylmethyl)benzamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research involving 4-methoxy-N-(4-pyridinylmethyl)benzamide. One area of interest is the role of the dopamine D3 receptor in drug addiction. 4-methoxy-N-(4-pyridinylmethyl)benzamide can be used to study the effects of this receptor on drug-seeking behavior and the development of addiction. Another area of interest is the potential therapeutic use of 4-methoxy-N-(4-pyridinylmethyl)benzamide in the treatment of depression and anxiety disorders. Further research is needed to determine the safety and efficacy of 4-methoxy-N-(4-pyridinylmethyl)benzamide in these conditions.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-pyridinylmethyl)benzamide involves the reaction of 4-methoxybenzoyl chloride with 4-pyridinemethanol in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 4-methoxy-N-(4-pyridinylmethyl)benzamide.

Scientific Research Applications

4-methoxy-N-(4-pyridinylmethyl)benzamide is used in scientific research as a tool to study the function of certain receptors in the central nervous system. It has been shown to selectively bind to the dopamine D3 receptor, which is involved in the regulation of reward and motivation. 4-methoxy-N-(4-pyridinylmethyl)benzamide can be used to study the role of this receptor in drug addiction, depression, and other psychiatric disorders.